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Compound of Interest

Compound Name: Lansoprazole Sulfide-d4

Cat. No.: B562738

For researchers, scientists, and professionals in drug development, the quality and purity of
stable-isotope labeled compounds are paramount for accurate and reproducible experimental
results. This guide provides a detailed comparison of Lansoprazole Sulfide-d4 from various
suppliers, supported by key performance data and standardized experimental protocols for
verification.

Lansoprazole Sulfide-d4, a deuterated metabolite of the proton pump inhibitor Lansoprazole,
is a critical internal standard in pharmacokinetic and metabolic studies. Its purity, isotopic
enrichment, and stability directly impact the reliability of bioanalytical assays. This comparison
aims to provide an objective overview of the product's quality from different commercial
sources.

Data Presentation: Quantitative Comparison

The following table summarizes the key quality parameters of Lansoprazole Sulfide-d4 as
reported by various suppliers. This data is compiled from publicly available Certificates of
Analysis and product specifications.
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Chemical Isotopic
] Product ) ] Molecular CAS
Supplier Purity (by Enrichment
Number Formula Number
HPLC) (Atom % D)
LGC TRC- N N Ci6H10DaFsN  1216682-38-
Not specified Not specified
Standards L177002 30S 0
CisH10DaFsN 1216682-38-
Clearsynth CS-F-00051 Not specified Not specified
30S 0
ESS Chem CisHio0D4F3N 1216682-38-
ESS0258 99.7% 99%
Co. 30S 0
Simson >90% (as per - Cie6H10DaF3N
L020015 Not specified 934294-22-1
Pharma sample CoA) 3028
MedChemEx - - CieH10DaFsN 1216682-38-
HY-112477S1  Not specified Not specified
press 30S 0
Pharmaffiliate = PA STI - - CisHioDaFsN  1216682-38-
Not specified Not specified
s 056040 30S 0

Note: Data is subject to lot-to-lot variability. Users should always refer to the Certificate of

Analysis provided with their specific product lot.

Key Experimental Protocols

To ensure consistent and reliable analysis of Lansoprazole Sulfide-d4, the following detailed

experimental protocols are recommended.

Determination of Chemical Purity by High-Performance
Liquid Chromatography (HPLC)

This method is designed to separate and quantify Lansoprazole Sulfide-d4 from any non-

deuterated or other chemical impurities.
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Sample Preparation

Q\ccurately weigh ~1 mg of Lansoprazole Sulfide-da
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Glortex to ensure complete dissolutiora
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éute with a gradient of mobile phase A (e.g., 0.1% formic acid in water) and B (e.g., 0.1% formic acid in acetonitri@
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@Ionitor absorbance at a specific wavelength (e.g., 285 nm)

Data Ailalysis

@tegrate the peak area of Lansoprazole Sulfide-d4 and any impuritie%
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galculate purity as the percentage of the main peak area relative to the total peak are}
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HPLC Workflow for Purity Determination

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b562738?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b562738?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Assessment of Isotopic Enrichment by High-Resolution
Mass Spectrometry (HR-MS)

This protocol allows for the precise determination of the isotopic distribution and confirmation of
the deuteration level.[1][2][3]

Sample Preparation

grepare a dilute solution of Lansoprazole Sulfide-d4 in a suitable solvent (e.g., methanoB

é HR-MS Analysis h

Gfuse the sample into the mass spectrometer using an electrospray ionization (ESI) sourc}

\

Q—\cquire full scan mass spectra in the appropriate m/z rangg

a Data %alysis )

é(tract the ion chromatograms for the molecular ions of Lansoprazole Sulfide-d4 (d4) and its isotopologues (dO, d1, d2, d%

\

Gntegrate the peak areas for each isotopologu%
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HR-MS Workflow for Isotopic Enrichment
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Stability Assessment

Evaluating the stability of Lansoprazole Sulfide-d4 is crucial for ensuring its integrity during
storage and use. Stability studies often involve subjecting the compound to various stress
conditions.[4][5][6]

Protocol:

Sample Preparation: Prepare solutions of Lansoprazole Sulfide-d4 in a relevant solvent or
matrix.

Storage Conditions: Store aliquots of the solution under different conditions, such as
refrigerated (2-8 °C), room temperature (20-25 °C), and elevated temperature (e.g., 40 °C),
protected from light.

Time Points: Analyze the samples at predefined time points (e.g., 0, 24, 48 hours, 7 days, 14
days).

Analysis: Use a stability-indicating HPLC method (as described in Protocol 1) to determine
the concentration of Lansoprazole Sulfide-d4 at each time point.

Evaluation: Calculate the percentage of the initial concentration remaining at each time point.
A compound is generally considered stable if the concentration remains above 90% of the
initial value.

Metabolic Pathway

Lansoprazole Sulfide is a key metabolite of Lansoprazole, formed through the action of
cytochrome P450 enzymes.[7]

Cytochrome P450 >G_ansoprazole Sulfide)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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